Cas no 941967-18-6 (4-(4-methylbenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide)

• Product Name: 4-(4-methylbenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide
• CAS No: 941967-18-6
• MF: C₁₈H₁₇N₃O₅S₂
• MW: 419.474681615829
• CID: 5502044
• PubChem ID: 18585788
• Update Time: 2025-05-20

4-(4-methylbenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylphenyl)sulfonyl-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide
• N-(6-nitrobenzo[d]thiazol-2-yl)-4-tosylbutanamide
• F2814-0910
• AKOS024469151
• 4-(4-methylbenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide
• 941967-18-6

• Inchi： 1S/C18H17N3O5S2/c1-12-4-7-14(8-5-12)28(25,26)10-2-3-17(22)20-18-19-15-9-6-13(21(23)24)11-16(15)27-18/h4-9,11H,2-3,10H2,1H3,(H,19,20,22)
• InChI Key： CICALMLMUQOYNN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCCC(NC1=NC2C=CC(=CC=2S1)[N+](=O)[O-])=O)(=O)=O

Computed Properties

• Exact Mass: 419.06096300g/mol
• Monoisotopic Mass: 419.06096300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 159Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-(4-methylbenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide

Comprehensive Overview of 4-(4-methylbenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide (CAS No. 941967-18-6)

The compound 4-(4-methylbenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide (CAS No. 941967-18-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzothiazole core modified with a nitro group and a butanamide side chain, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "what is 4-(4-methylbenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide used for" and "how to synthesize CAS 941967-18-6."

In recent years, the demand for heterocyclic compounds like benzothiazole derivatives has surged due to their versatility in drug discovery. The presence of a nitro group in this compound enhances its reactivity, making it a candidate for further derivatization. Researchers are particularly intrigued by its potential as a kinase inhibitor or antimicrobial agent, topics frequently searched in academic databases. Its sulfonyl moiety also suggests possible applications in protease inhibition, aligning with trends in targeting enzyme-related diseases.

The synthesis of CAS 941967-18-6 typically involves multi-step organic reactions, including sulfonylation and amide coupling. A common question among chemists is "what are the optimal conditions for preparing 4-(4-methylbenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide." Studies suggest that controlled temperatures and anhydrous conditions are critical to achieving high yields. The compound's solubility in polar aprotic solvents like DMF or DMSO further facilitates its use in biological assays.

From an industrial perspective, 941967-18-6 is often discussed in forums focusing on high-value intermediates for drug development. Its structural similarity to approved benzothiazole-based drugs has sparked interest in patent literature. Environmental and safety profiles are also hot topics, with searches like "is CAS 941967-18-6 biodegradable" reflecting growing regulatory concerns. While not classified as hazardous, proper handling protocols are recommended due to its nitroaromatic nature.

In conclusion, 4-(4-methylbenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide represents a promising scaffold for medicinal chemistry. Its combination of electron-withdrawing and electron-donating groups offers tunable properties for targeted applications. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, particularly in areas like antibiotic resistance and cancer therapy.